Cas no 1855131-14-4 ((3-Amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine)

• Product Name: (3-Amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine
• CAS No: 1855131-14-4
• MF: C₈H₁₃F₂N₃S
• MW: 221.270726919174
• CID: 5893548
• PubChem ID: 165956074
• Update Time: 2025-06-10

(3-Amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 1855131-14-4
• (3-amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine
• EN300-787946
• (3-Amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine

• Inchi： 1S/C8H13F2N3S/c1-13(5-8(9,10)4-11)2-7-3-14-6-12-7/h3,6H,2,4-5,11H2,1H3
• InChI Key： PBXJJRKLLITMQO-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CN(C)CC(CN)(F)F

Computed Properties

• Exact Mass: 221.07982493g/mol
• Monoisotopic Mass: 221.07982493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.4Ų

Additional information on (3-Amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine

Introduction to (3-Amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine (CAS No. 1855131-14-4)

(3-Amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine (CAS No. 1855131-14-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for a variety of therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of (3-Amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine is noteworthy for its incorporation of a difluorinated propyl group and a thiazole ring. The presence of these functional groups imparts distinct properties to the molecule, making it an intriguing candidate for further investigation. The difluorinated propyl group enhances the lipophilicity and metabolic stability of the compound, while the thiazole ring contributes to its biological activity and selectivity.

Recent studies have focused on the synthesis and optimization of (3-Amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine. One notable approach involves the use of transition-metal-catalyzed reactions to efficiently construct the desired molecular framework. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the difluorinated propyl group onto the thiazole ring. This method not only improves the yield but also reduces the number of synthetic steps required, making it a cost-effective and scalable process.

The biological activities of (3-Amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine have been extensively studied in various in vitro and in vivo models. Preliminary data suggest that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes or host cell pathways. Additionally, the compound has shown promising anti-inflammatory properties, which could be beneficial in treating diseases characterized by chronic inflammation.

In the context of drug development, (3-Amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine has demonstrated favorable pharmacokinetic properties. Its high lipophilicity facilitates efficient absorption and distribution within the body, while its metabolic stability ensures prolonged therapeutic effects. These attributes make it a suitable candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of (3-Amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine in treating viral infections and inflammatory conditions. Early results from phase I trials have shown that the compound is well-tolerated by patients with minimal adverse effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

Beyond its direct therapeutic applications, (3-Amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine has also been explored as a lead compound for drug discovery efforts. Its unique structural features serve as a valuable starting point for designing more potent and selective analogs. Researchers are actively investigating modifications to the difluorinated propyl group and thiazole ring to optimize its biological activity and reduce potential side effects.

In conclusion, (3-Amino-2,2-difluoropropyl)(methyl)[(1,3-thiazol-4-yl)methyl]amine (CAS No. 1855131-14-4) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its therapeutic potential for various medical applications.